Cas no 2137618-64-3 (Cyclopropane, 1-(bromomethyl)-1-(2-chloro-2-propen-1-yl)-2-methyl-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-(2-chloro-2-propen-1-yl)-2-methyl-
• CAS No: 2137618-64-3
• MF: C₈H₁₂BrCl
• MW: 223.537880897522
• CID: 5286196
• Update Time: 2025-07-02

Cyclopropane, 1-(bromomethyl)-1-(2-chloro-2-propen-1-yl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-(2-chloro-2-propen-1-yl)-2-methyl-

• Inchi： 1S/C8H12BrCl/c1-6-3-8(6,5-9)4-7(2)10/h6H,2-5H2,1H3
• InChI Key： WYBBKWQXQSKXLV-UHFFFAOYSA-N
• SMILES： C1(CBr)(CC(Cl)=C)CC1C

Additional information on Cyclopropane, 1-(bromomethyl)-1-(2-chloro-2-propen-1-yl)-2-methyl-

Recent Advances in the Study of Cyclopropane, 1-(bromomethyl)-1-(2-chloro-2-propen-1-yl)-2-methyl- (CAS: 2137618-64-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound Cyclopropane, 1-(bromomethyl)-1-(2-chloro-2-propen-1-yl)-2-methyl- (CAS: 2137618-64-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of CAS: 2137618-64-3 as a versatile intermediate in the synthesis of complex organic molecules. Its cyclopropane ring, combined with reactive functional groups such as bromomethyl and chloro-2-propen-1-yl, makes it a valuable building block for the construction of pharmacologically active compounds. Researchers have successfully utilized this compound in the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

One of the most promising applications of Cyclopropane, 1-(bromomethyl)-1-(2-chloro-2-propen-1-yl)-2-methyl- is in the design of covalent inhibitors. The bromomethyl and chloro-2-propen-1-yl groups enable the compound to form stable covalent bonds with nucleophilic residues in target proteins, thereby enhancing binding affinity and selectivity. Recent preclinical studies have demonstrated its efficacy in modulating the activity of kinases and proteases, suggesting potential therapeutic benefits in cancer and autoimmune diseases.

In addition to its role as a covalent inhibitor scaffold, CAS: 2137618-64-3 has also been explored for its potential in prodrug development. The reactive functional groups can be strategically modified to improve pharmacokinetic properties, such as solubility and bioavailability, while maintaining the desired biological activity. Recent advancements in prodrug design have leveraged the unique reactivity of this compound to create targeted delivery systems for challenging therapeutic agents.

Despite these promising developments, challenges remain in the optimization of CAS: 2137618-64-3 for clinical applications. Issues such as off-target reactivity and metabolic instability need to be addressed through further structural modifications and in-depth pharmacological studies. Ongoing research is focused on improving the selectivity and safety profile of derivatives based on this compound, with the goal of advancing them into clinical trials.

In conclusion, Cyclopropane, 1-(bromomethyl)-1-(2-chloro-2-propen-1-yl)-2-methyl- (CAS: 2137618-64-3) represents a valuable tool in the arsenal of medicinal chemists and chemical biologists. Its unique structural features and reactivity profile offer numerous opportunities for the development of novel therapeutics. Continued research efforts are expected to uncover additional applications and refine its utility in addressing unmet medical needs.